Cas no 812653-95-5 (3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one)

• Product Name: 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one
• CAS No: 812653-95-5
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD20664203
• CID: 4198756
• PubChem ID: 11309898
• Update Time: 2025-11-01

3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 3-methoxy-2-methyl-5-[(methylamino)methyl]-
• 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one
• 812653-95-5
• 3-Methoxy-2-methyl-5-[(methylamino)methyl]-1,4-dihydropyridin-4-one
• EN300-322723

• MDL： MFCD20664203
• Inchi： 1S/C9H14N2O2/c1-6-9(13-3)8(12)7(4-10-2)5-11-6/h5,10H,4H2,1-3H3,(H,11,12)
• InChI Key： SMLJGBJJUOOBCT-UHFFFAOYSA-N
• SMILES： C1(C)NC=C(CNC)C(=O)C=1OC

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one

Comprehensive Overview of 3-Methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one (CAS No. 812653-95-5)

The compound 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one, identified by its CAS No. 812653-95-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,4-dihydropyridin-4-one core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological pathways, particularly in the context of neurodegenerative diseases and metabolic disorders, which are currently trending topics in the scientific community.

One of the key features of 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one is its methoxy and methylamino functional groups, which enhance its solubility and bioavailability. These properties are critical for its potential use as a scaffold in medicinal chemistry. Recent studies have highlighted its role in targeting enzymes involved in oxidative stress, a hot topic in aging and chronic disease research. This aligns with the growing public interest in antioxidants and their health benefits, as evidenced by frequent searches for "natural antioxidants" and "oxidative stress remedies."

The synthesis of CAS No. 812653-95-5 involves multi-step organic reactions, with a focus on achieving high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, ensuring its suitability for further research. The compound's stability under various conditions is also a point of investigation, as stability is a common concern among researchers and manufacturers searching for "stable chemical intermediates" or "long-lasting bioactive compounds."

In the context of drug development, 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one has shown promise in preclinical studies for its ability to interact with specific receptors. This has sparked interest in its potential as a lead compound for treating conditions like diabetes and inflammation, topics frequently searched in conjunction with "new drug targets" and "anti-inflammatory compounds." Its mechanism of action is being elucidated through advanced computational modeling, a technique gaining traction due to the rise of AI in drug discovery.

From an industrial perspective, the demand for CAS No. 812653-95-5 is driven by its versatility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals often list this compound in their catalogs, catering to the needs of academic and industrial researchers. The compound's relevance is further underscored by its inclusion in databases like PubChem and ChemSpider, where users frequently search for "chemical properties" and "structure-activity relationships."

Environmental and safety considerations are also paramount when working with 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one. While it is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. This aligns with the increasing focus on "green chemistry" and "sustainable lab practices," which are highly searched terms in the scientific and industrial communities.

In summary, 3-methoxy-2-methyl-5-(methylamino)methyl-1,4-dihydropyridin-4-one (CAS No. 812653-95-5) represents a compelling area of research with broad applications in medicine and biotechnology. Its structural uniqueness, combined with its potential therapeutic benefits, positions it as a valuable compound in the ongoing quest for innovative treatments. As scientific inquiries continue to evolve, this molecule is likely to remain a focal point for researchers and industry professionals alike.